Cas no 1261912-83-7 (2-chloro-5-(4-chloro-3-cyanophenyl)benzoic Acid)

• Product Name: 2-chloro-5-(4-chloro-3-cyanophenyl)benzoic Acid
• CAS No: 1261912-83-7
• MF: C₁₄H₇Cl₂NO₂
• MW: 292.116881608963
• MDL: MFCD18321302
• CID: 1219202
• PubChem ID: 53227193
• Update Time: 2025-04-20

2-chloro-5-(4-chloro-3-cyanophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-chloro-3-cyanophenyl)benzoic Acid
• DTXSID20690780
• 2-Chloro-5-(4-chloro-3-cyanophenyl)benzoic acid, 95%
• 4,4'-Dichloro-3'-cyano[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321302
• 1261912-83-7

• MDL： MFCD18321302
• Inchi： 1S/C14H7Cl2NO2/c15-12-3-1-8(5-10(12)7-17)9-2-4-13(16)11(6-9)14(18)19/h1-6H,(H,18,19)
• InChI Key： RIIKOAXXXIGNLU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=C(C#N)C=1)Cl

Computed Properties

• Exact Mass: 290.985
• Monoisotopic Mass: 290.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 4